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dezapelisib stability in solution
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Compound Focus: Dezapelisib

CAS No.: 1262440-25-4

Cat. No.: S525808

Chemical Profile of Dezapelisib

The table below summarizes the known physicochemical properties of dezapelisib (INCB 40093), a potent

and selective PI3K¢ inhibitor developed for B-cell malignancies [1].

Property Value

Molecular Weight 421.11 g/mol [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 6 [1]

Rotatable Bonds 411]

Topological Polar Surface Area (TPSA) 129.1 A2 [1]

XLogP 3.56 [1]

Lipinski's Rule of 5 Zero violations [1]

SMILES Fclccee(cl)cle(nc2n(cl=0)c(C)cs2)C@@HC [1]
InChl Key RSIWALKZYXPAGW-NSHDSACASA-N [1]
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Proposed Stability Study Protocol

Since specific stability data is unavailable, the following outlines a standard protocol to determine the

solution stability of dezapelisib.

¢ Objective: To determine the chemical stability of dezapelisib in various solvents and under different
stress conditions.

e Sample Preparation: Prepare a stock solution of dezapelisib in DMSO (e.g., 10 mM). Dilute this
stock with the buffers or solvents listed in the table below to a working concentration (e.g., 100 puM)
[1].

¢ Stress Conditions: The table below suggests experimental conditions to study degradation:

Stress Factor Condition Sampling Time Points
Acidic 0.1 M HCI, room temperature 0,1, 2, 4,8, 24 hours
Basic 0.1 M NaOH, room temperature 0,1, 2,4,8, 24 hours
Oxidative 0.3% H202, room temperature 0,1, 2, 4,8, 24 hours
Thermal Neutral PBS, 40°C, 60°C 0,1, 3,7, 14 days
Photolytic Neutral PBS, UV & Vis light 0,1, 3,5, 7days

¢ Analysis Method: Use High-Performance Liquid Chromatography (HPLC) with a UV detector for
analysis.
o Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 pum)
o Mobile Phase: Gradient of water (with 0.1% formic acid) and acetonitrile
o Flow Rate: 1.0 mL/min
o Detection Wavelength: 254 nm (optimization may be required)
o Injection Volume: 10 puL
o Data Analysis: Monitor the peak area of dezapelisib over time. A decrease of more than 10% from
the initial concentration indicates significant degradation.

Context: Dezapelisib and PI3K0 Inhibition
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Dezapelisib is a small molecule designed to selectively inhibit the p1108 isoform of PI3K, which is highly
enriched in leukocytes and plays a key role in B-cell survival and proliferation [2] [3]. The following

diagram illustrates its therapeutic target, the PI3K signaling pathway in Chronic Lymphocytic Leukemia
(CLL) cells.
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Diagram Title: PI3K6 Signaling Pathway in CLL

Key Considerations for Handling

¢ Solubility and Storage: Based on its properties, dezapelisib is likely soluble in DMSO. For short-
term studies (hours), it may be stable in aqueous buffers at neutral pH and 4°C. For long-term
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storage, it is recommended to keep the powder at -20°C or below and stock solutions in DMSO at
-80°C [1].

o Stability Indicators: The molecule contains functional groups susceptible to hydrolysis (amide,
sulfonyl) and photodegradation (heterocyclic aromatic rings). The stability study protocol is designed
to test these vulnerabilities [1].

Research Implications

Determining the solution stability of dezapelisib is critical for:

¢ Ensuring experimental reproducibility in in vitro studies.
¢ Validating the integrity of the drug in bioassays and pre-clinical models.
¢ Guiding future formulation development should the drug progress further in the pipeline.

I hope this structured approach provides a practical starting point for your work. Should you require further

analysis on related PI3K inhibitors with more published data, please feel free to ask.
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Available at: [https://www.smolecule.com/products/b525808#dezapelisib-stability-in-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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